N-allyl-5-chloro-3-cyano-N-cyclohexyl-4,6-dimethylpyridine-2-sulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-allyl-5-chloro-3-cyano-N-cyclohexyl-4,6-dimethylpyridine-2-sulfonamide, also known as NS8593, is a chemical compound that has been extensively studied for its potential therapeutic applications. It belongs to the class of compounds known as N-type calcium channel blockers and has been found to have a wide range of effects on the human body. In
Mechanism of Action
N-allyl-5-chloro-3-cyano-N-cyclohexyl-4,6-dimethylpyridine-2-sulfonamide works by blocking N-type calcium channels, which are involved in the transmission of pain signals and neurotransmitter release in the brain. By blocking these channels, N-allyl-5-chloro-3-cyano-N-cyclohexyl-4,6-dimethylpyridine-2-sulfonamide can reduce the transmission of pain signals and the release of neurotransmitters, leading to a reduction in pain and other neurological symptoms.
Biochemical and Physiological Effects:
N-allyl-5-chloro-3-cyano-N-cyclohexyl-4,6-dimethylpyridine-2-sulfonamide has been found to have a wide range of biochemical and physiological effects on the human body. It has been shown to reduce pain and inflammation in animal models of chronic pain and arthritis. It has also been found to have anti-epileptic effects and to improve motor function in animal models of Parkinson's disease.
Advantages and Limitations for Lab Experiments
One of the main advantages of N-allyl-5-chloro-3-cyano-N-cyclohexyl-4,6-dimethylpyridine-2-sulfonamide is its ability to selectively block N-type calcium channels, making it a potential candidate for the treatment of various neurological disorders. However, one of the limitations of N-allyl-5-chloro-3-cyano-N-cyclohexyl-4,6-dimethylpyridine-2-sulfonamide is its relatively low potency, which may limit its effectiveness in clinical settings.
Future Directions
There are several future directions for research on N-allyl-5-chloro-3-cyano-N-cyclohexyl-4,6-dimethylpyridine-2-sulfonamide. One area of research is the development of more potent analogs of N-allyl-5-chloro-3-cyano-N-cyclohexyl-4,6-dimethylpyridine-2-sulfonamide that can be used in clinical settings. Another area of research is the identification of specific neurological disorders that may benefit from treatment with N-allyl-5-chloro-3-cyano-N-cyclohexyl-4,6-dimethylpyridine-2-sulfonamide. Additionally, further research is needed to fully understand the mechanism of action of N-allyl-5-chloro-3-cyano-N-cyclohexyl-4,6-dimethylpyridine-2-sulfonamide and its potential side effects.
In conclusion, N-allyl-5-chloro-3-cyano-N-cyclohexyl-4,6-dimethylpyridine-2-sulfonamide is a promising compound that has been extensively studied for its potential therapeutic applications in various fields of medicine. Its ability to selectively block N-type calcium channels makes it a potential candidate for the treatment of various neurological disorders. However, further research is needed to fully understand its mechanism of action and potential side effects.
Synthesis Methods
The synthesis of N-allyl-5-chloro-3-cyano-N-cyclohexyl-4,6-dimethylpyridine-2-sulfonamide involves the reaction of 5-chloro-3-cyano-4,6-dimethylpyridine-2-sulfonamide with cyclohexylmagnesium bromide followed by allylation with allyl bromide. The resulting product is then purified through column chromatography to obtain pure N-allyl-5-chloro-3-cyano-N-cyclohexyl-4,6-dimethylpyridine-2-sulfonamide.
Scientific Research Applications
N-allyl-5-chloro-3-cyano-N-cyclohexyl-4,6-dimethylpyridine-2-sulfonamide has been extensively studied for its potential therapeutic applications in various fields of medicine. It has been found to have a wide range of effects on the human body, including its ability to block N-type calcium channels. This makes it a potential candidate for the treatment of various neurological disorders such as chronic pain, epilepsy, and Parkinson's disease. N-allyl-5-chloro-3-cyano-N-cyclohexyl-4,6-dimethylpyridine-2-sulfonamide has also been found to have anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and multiple sclerosis.
properties
IUPAC Name |
5-chloro-3-cyano-N-cyclohexyl-4,6-dimethyl-N-prop-2-enylpyridine-2-sulfonamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H22ClN3O2S/c1-4-10-21(14-8-6-5-7-9-14)24(22,23)17-15(11-19)12(2)16(18)13(3)20-17/h4,14H,1,5-10H2,2-3H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HQTMJYZBBQOFAE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=NC(=C1Cl)C)S(=O)(=O)N(CC=C)C2CCCCC2)C#N |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H22ClN3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
367.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-chloro-3-cyano-N-cyclohexyl-4,6-dimethyl-N-(prop-2-en-1-yl)pyridine-2-sulfonamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.